3-Chloro-4'-iodo-4-methylbenzophenone

• IUPAC Name: (3-chloro-4-methylphenyl)-(4-iodophenyl)methanone
• InChI: InChI=1S/C14H10ClIO/c1-9-2-3-11(8-13(9)15)14(17)10-4-6-12(16)7-5-10/h2-8H,1H3
• InChI Key: MMRMVPMVVSIGTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)I)Cl
• Molecular Formula: C14H10ClIO
• Molecular Weight: 356.58 g/mol

Description

3-Chloro-4'-iodo-4-methylbenzophenone is a substituted benzophenone molecule that has not been directly studied in the provided papers. However, similar compounds have been analyzed, such as 4-Chloro-3-iodobenzophenone (4, 3-ClIBP), which has been investigated using spectroscopic methods and quantum chemical calculations . The related compounds in the provided papers feature chloro and iodo substituents on a benzophenone core, which suggests that 3-Chloro-4'-iodo-4-methylbenzophenone would likely exhibit similar properties and reactivity due to the presence of halogen atoms that can influence the electronic structure of the molecule.

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of halogenated starting materials with other organic compounds. For instance, 2-(4-Chlorophenyl)-2-oxoethyl 3-methylbenzoate was synthesized by reacting 4-chlorophenacyl bromide with 2-methylbenzoic acid . Although the synthesis of 3-Chloro-4'-iodo-4-methylbenzophenone is not described, it can be inferred that a similar approach could be used, involving halogenated precursors and a methylbenzoate derivative.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using various spectroscopic techniques and quantum chemical calculations. For example, the structure of 4-Chloro-3-iodobenzophenone was confirmed using FT-IR, FT-Raman spectra, and DFT calculations . The natural bond orbital (NBO) analysis provided insights into intramolecular interactions and stabilization energies. These techniques could be applied to 3-Chloro-4'-iodo-4-methylbenzophenone to gain a detailed understanding of its molecular structure.

Chemical Reactions Analysis

The chemical reactivity of benzophenone derivatives can be inferred from studies on similar molecules. The NBO analysis and Fukui functions can be used to predict the reactive sites within the molecule . The presence of halogen atoms in 3-Chloro-4'-iodo-4-methylbenzophenone would likely make it susceptible to nucleophilic aromatic substitution reactions, where the halogens can be replaced by other groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzophenone derivatives can be characterized using various analytical techniques. For instance, HPLC methods have been established for the quantitative and qualitative analysis of dibenzophenone derivatives . The thermal properties and crystalline perfection can be studied using thermogravimetric, differential thermal analyses, and high-resolution X-ray diffraction . These methods could be applied to 3-Chloro-4'-iodo-4-methylbenzophenone to determine its purity, stability, and crystalline properties.

Mechanism of Action

Target of Action

Benzophenone derivatives are generally known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Benzophenone derivatives can undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets .

Biochemical Pathways

Benzophenone derivatives can influence various biochemical pathways due to their potential interactions with different biological targets .

Result of Action

The compound’s reactions at the benzylic position could potentially lead to changes in cellular processes, depending on the specific targets it interacts with .